Methyl 4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}anilino)carbothioyl]amino}-4-oxobutanoate
Methyl 4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}anilino)carbothioyl]amino}-4-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
500201-43-4
VCID:
VC0467383
InChI:
InChI=1S/C16H18N4O6S2/c1-10-9-13(19-26-10)20-28(23,24)12-5-3-11(4-6-12)17-16(27)18-14(21)7-8-15(22)25-2/h3-6,9H,7-8H2,1-2H3,(H,19,20)(H2,17,18,21,27)
SMILES:
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CCC(=O)OC
Molecular Formula:
C16H18N4O6S2
Molecular Weight:
426.5g/mol
Methyl 4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}anilino)carbothioyl]amino}-4-oxobutanoate
CAS No.: 500201-43-4
Main Products
VCID: VC0467383
Molecular Formula: C16H18N4O6S2
Molecular Weight: 426.5g/mol
![Methyl 4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}anilino)carbothioyl]amino}-4-oxobutanoate - 500201-43-4](/images/no_structure.jpg)
| CAS No. | 500201-43-4 |
|---|---|
| Product Name | Methyl 4-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}anilino)carbothioyl]amino}-4-oxobutanoate |
| Molecular Formula | C16H18N4O6S2 |
| Molecular Weight | 426.5g/mol |
| IUPAC Name | methyl 4-[[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]carbamothioylamino]-4-oxobutanoate |
| Standard InChI | InChI=1S/C16H18N4O6S2/c1-10-9-13(19-26-10)20-28(23,24)12-5-3-11(4-6-12)17-16(27)18-14(21)7-8-15(22)25-2/h3-6,9H,7-8H2,1-2H3,(H,19,20)(H2,17,18,21,27) |
| Standard InChIKey | AHRYXPGDYBPRAK-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CCC(=O)OC |
| Canonical SMILES | CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CCC(=O)OC |
| Solubility | 57.4 [ug/mL] |
| PubChem Compound | 1790708 |
| Last Modified | Nov 11 2021 |
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